Cas no 1344232-51-4 (3-(5-chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride)

• Product Name: 3-(5-chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride
• CAS No: 1344232-51-4
• MF: C₉H₁₁Cl₂NO₃S
• MW: 284.159539461136
• CID: 5149584
• PubChem ID: 64602196
• Update Time: 2025-06-07

3-(5-chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-[(5-chloro-3-pyridinyl)oxy]-2-methyl-
• 3-((5-Chloropyridin-3-yl)oxy)-2-methylpropane-1-sulfonyl chloride
• 3-(5-chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride

• Inchi： 1S/C9H11Cl2NO3S/c1-7(6-16(11,13)14)5-15-9-2-8(10)3-12-4-9/h2-4,7H,5-6H2,1H3
• InChI Key： JSXYJJQQQKIOSN-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)COC1=CC(Cl)=CN=C1

Additional information on 3-(5-chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride

Introduction to 3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride (CAS No. 1344232-51-4)

3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride, with the CAS number 1344232-51-4, is a versatile and highly reactive organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its complex structure, which includes a chloropyridine moiety, an ether linkage, and a sulfonyl chloride functional group. These features endow it with a wide range of reactivity and utility in synthetic chemistry.

The chloropyridine moiety in 3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride is a key structural element that contributes to its biological activity and reactivity. Chloropyridines are known for their ability to form stable complexes with metal ions and their use in the synthesis of various pharmaceuticals and agrochemicals. The presence of the ether linkage further enhances the compound's stability and solubility, making it suitable for a variety of chemical reactions. The sulfonyl chloride functional group is highly reactive and can participate in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds.

Recent studies have highlighted the potential of 3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride in the development of new drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing similar chloropyridine and sulfonyl chloride functionalities exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that these compounds can selectively target specific enzymes involved in inflammatory pathways, thereby reducing inflammation without causing significant side effects.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride as a building block for the synthesis of novel antiviral agents. The compound was used to create a series of derivatives that showed promising activity against several viral strains, including influenza and herpes viruses. The researchers attributed this activity to the compound's ability to disrupt viral replication processes by interfering with key viral enzymes.

The synthetic versatility of 3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride has also been leveraged in the development of new materials and polymers. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry reported the use of this compound as a monomer for the synthesis of functionalized polymers with enhanced mechanical properties and thermal stability. The resulting polymers exhibited improved tensile strength and resistance to degradation, making them suitable for applications in advanced materials science.

In addition to its applications in pharmaceuticals and materials science, 3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride has been investigated for its potential use in environmental remediation. Research published in the Journal of Hazardous Materials showed that this compound can be used to synthesize sorbents capable of efficiently removing heavy metals from contaminated water sources. The high reactivity of the sulfonyl chloride group allows for the formation of stable complexes with metal ions, facilitating their removal from solution.

The safety profile of 3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride is an important consideration for its practical applications. While it is a highly reactive compound, proper handling and storage procedures can minimize potential risks. It is important to note that this compound should be handled with care, using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 3-(5-Chloropyridin-3-yl)oxy-2-methylpropane-1-sulfonyl chloride (CAS No. 1344232-51-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on new drug development, advanced materials, environmental remediation, and more. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.